Cas no 1696138-48-3 (tert-butyl N-2-(benzyloxy)-3-iodo-2-methylpropyl-N-ethylcarbamate)

• Product Name: tert-butyl N-2-(benzyloxy)-3-iodo-2-methylpropyl-N-ethylcarbamate
• CAS No: 1696138-48-3
• MF: C₁₈H₂₈INO₃
• MW: 433.324297904968
• CID: 5740667
• PubChem ID: 104969583
• Update Time: 2025-10-29

tert-butyl N-2-(benzyloxy)-3-iodo-2-methylpropyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-ButylN-[2-(benzyloxy)-3-iodo-2-methylpropyl]-N-ethylcarbamate
• EN300-1136061
• tert-Butyl N-[2-(benzyloxy)-3-iodo-2-methylpropyl]-N-ethylcarbamate
• 1696138-48-3
• Carbamic acid, N-ethyl-N-[3-iodo-2-methyl-2-(phenylmethoxy)propyl]-, 1,1-dimethylethyl ester
• tert-butyl N-2-(benzyloxy)-3-iodo-2-methylpropyl-N-ethylcarbamate

• Inchi： 1S/C18H28INO3/c1-6-20(16(21)23-17(2,3)4)14-18(5,13-19)22-12-15-10-8-7-9-11-15/h7-11H,6,12-14H2,1-5H3
• InChI Key： XJBNYSCAYRDIDT-UHFFFAOYSA-N
• SMILES： ICC(C)(CN(C(=O)OC(C)(C)C)CC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 433.11139g/mol
• Monoisotopic Mass: 433.11139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 434.8±45.0 °C(Predicted)
• pka: -1.38±0.70(Predicted)

Additional information on tert-butyl N-2-(benzyloxy)-3-iodo-2-methylpropyl-N-ethylcarbamate

tert-butyl N-2-(benzyloxy)-3-iodo-2-methylpropyl-N-ethylcarbamate (CAS No. 1696138-48-3)

The compound tert-butyl N-2-(benzyloxy)-3-iodo-2-methylpropyl-N-ethylcarbamate, identified by the CAS number 1696138-48-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a benzyloxy substituent, and an ethylcarbamate moiety. The presence of the iodine atom at the 3-position of the propyl chain adds to its reactivity and functional versatility.

Recent studies have highlighted the importance of such compounds in the field of drug discovery. The tert-butyl group is known for its steric hindrance properties, which can influence the pharmacokinetics and bioavailability of a drug candidate. Similarly, the benzyloxy group introduces aromaticity and potential for hydrogen bonding, enhancing the molecule's solubility and stability. The combination of these features makes this compound a valuable intermediate in the synthesis of bioactive molecules.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and carbamate formation. The use of iodine as a leaving group facilitates various substitution reactions, enabling chemists to modify the structure further for specific applications. Recent advancements in catalytic methods have also made it possible to synthesize this compound with higher yields and improved purity, which is crucial for its use in sensitive applications like drug development.

The application of this compound extends beyond pharmaceuticals. Its unique properties make it suitable for use in polymer chemistry as well. For instance, the ethylcarbamate group can act as a cross-linking agent in the synthesis of biodegradable polymers, which are increasingly sought after in sustainable materials science. Additionally, the presence of the benzyloxy group allows for controlled degradation under specific environmental conditions, further enhancing its utility in eco-friendly applications.

From an analytical standpoint, this compound presents an interesting challenge due to its complex structure. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm its structure and purity. Recent improvements in these analytical methods have enabled more precise characterization, which is essential for maintaining quality control in industrial settings.

In conclusion, tert-butyl N-2-(benzyloxy)-3-iodo-2-methylpropyl-N-ethylcarbamate (CAS No. 1696138-48-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemical research and development.